Cas no 50397-91-6 (2-Cyclopenten-1-one, 3-methyl-2-propyl-)

• Product Name: 2-Cyclopenten-1-one, 3-methyl-2-propyl-
• CAS No: 50397-91-6
• MF: C₉H₁₄O
• MW: 138.206862926483
• CID: 364961
• PubChem ID: 11423630
• Update Time: 2025-04-19

2-Cyclopenten-1-one, 3-methyl-2-propyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopenten-1-one, 3-methyl-2-propyl-
• 3-methyl-2-propylcyclopent-2-en-1-one
• DTXSID40465336
• 50397-91-6
• SCHEMBL10385817
• Q63408791

• Inchi： 1S/C9H14O/c1-3-4-8-7(2)5-6-9(8)10/h3-6H2,1-2H3
• InChI Key： IAGSPEBQNJDWDZ-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)=C1CCC

Computed Properties

• Exact Mass: 138.10452
• Monoisotopic Mass: 138.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones